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Compound of Interest

Compound Name: 1-Butyl-4-nitrobenzene

CAS No.: 20651-75-6

Cat. No.: B1266289

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Subject: Molecular Weight and Physicochemical Properties of C10H13NO2 (Phenacetin).

This document provides a concise summary of the key chemical and physical properties of the

compound with the molecular formula C10H13NO2, commonly known as Phenacetin.

Molecular and Physical Properties
The molecular weight of C10H13NO2 has been determined through various sources. The

compound is a white, crystalline solid and was formerly used as an analgesic and antipyretic

medication.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1266289#bc-rfq
https://www.guidechem.com/encyclopedia/phenacetin-dic303.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C10H13NO2 Multiple Sources

Molecular Weight 179.22 g/mol [2][3][4]

Alternate Molecular Weight 179.2157 g/mol [5]

CAS Registry Number 62-44-2 [5]

Appearance White crystalline solid [1][6]

Melting Point 133-136 °C [6]

Synonyms

Phenacetin, p-

Acetophenetidide, N-(4-

Ethoxyphenyl)acetamide

[2][7]

Chemical Structure and Identification
Phenacetin is an acetamide in which one of the hydrogens attached to the nitrogen is

substituted by a 4-ethoxyphenyl group.[1][2]

IUPAC Name: N-(4-ethoxyphenyl)acetamide[2]

The determination of molecular weight for a known compound like C10H13NO2 is typically a

standard calculation based on atomic masses and confirmed by mass spectrometry. As this is a

fundamental property, detailed experimental protocols for its determination are not typically

published in research papers but are based on established principles.

The molecular formula C10H13NO2 represents a specific chemical compound, not a biological

signaling pathway. Therefore, a diagrammatic representation of a signaling pathway is not

relevant to this topic.

The following diagram illustrates the logical flow for identifying and characterizing the

compound C10H13NO2.
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Caption: Workflow for the identification and characterization of C10H13NO2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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